Cas no 314279-60-2 (2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid)

2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid is a specialized organic compound featuring both a hydrazine carbonyl and a benzoic acid moiety, with an iodine substituent on the aromatic ring. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or metal-chelating agents. The iodine atom enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling further functionalization. Its dual functional groups (carboxylic acid and hydrazide) offer versatility in forming amide or hydrazone linkages, useful in pharmaceutical or materials science applications. The compound's well-defined structure ensures consistent performance in research and industrial processes.
2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid structure
314279-60-2 structure
Product Name:2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid
CAS No:314279-60-2
MF:C15H11IN2O4
MW:410.163316011429
MDL:MFCD00403976
CID:4786292
Update Time:2025-10-23

2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[2-(2-iodobenzoyl)hydrazino]carbonyl}benzoic acid
    • CBDivE_001254
    • 2-[[(2-iodobenzoyl)amino]carbamoyl]benzoic acid
    • ARONIS018743
    • STK096577
    • ST036452
    • 2-{N-[(2-iodophenyl)carbonylamino]carbamoyl}benzoic acid
    • 2-({2-[(2-iodophenyl)carbonyl]hydrazinyl}carbonyl)benzoic acid
    • 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid
    • MDL: MFCD00403976
    • Inchi: 1S/C15H11IN2O4/c16-12-8-4-3-7-11(12)14(20)18-17-13(19)9-5-1-2-6-10(9)15(21)22/h1-8H,(H,17,19)(H,18,20)(H,21,22)
    • InChI Key: JXTWRBLCCCDJIV-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(NNC(C1C=CC=CC=1C(=O)O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 443
  • XLogP3: 2.5
  • Topological Polar Surface Area: 95.5

2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid Pricemore >>

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2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid Related Literature

Additional information on 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid

Comprehensive Guide to 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid (CAS No. 314279-60-2): Properties, Applications, and Market Insights

2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid (CAS No. 314279-60-2) is a specialized organic compound with a unique molecular structure that combines an iodobenzoyl group with a hydrazinocarbonyl-benzoic acid moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. Researchers and industry professionals frequently search for information about its synthesis methods, physicochemical properties, and potential applications, making it a compound of growing interest in specialized chemical markets.

The molecular structure of 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid features both aromatic and carboxylic acid functional groups, which contribute to its distinctive chemical behavior. The presence of the iodine atom in the 2-iodobenzoyl moiety makes this compound particularly interesting for researchers working on halogen bonding interactions and molecular recognition systems. Current trends in chemical research show increasing interest in such compounds for their potential in developing targeted drug delivery systems and molecular probes for biological studies.

From a synthetic chemistry perspective, 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid serves as a valuable intermediate in organic synthesis. Its dual functionality allows for multiple chemical modification pathways, making it a versatile building block for more complex molecular architectures. Recent publications in medicinal chemistry journals have highlighted its potential as a precursor for bioactive molecule development, particularly in the design of compounds with specific binding properties.

The physicochemical characterization of 314279-60-2 reveals several noteworthy properties. The compound typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its thermal stability and spectroscopic characteristics have been subjects of research, particularly in relation to its potential applications in material science. Analytical chemists often investigate its chromatographic behavior and mass spectrometric fragmentation patterns for identification and purity assessment purposes.

In the pharmaceutical research sector, 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid has shown promise as a scaffold for drug discovery. The compound's ability to participate in hydrogen bonding interactions and its conformational flexibility make it an interesting candidate for medicinal chemistry applications. Recent studies have explored its potential in developing enzyme inhibitors and receptor modulators, aligning with current trends in personalized medicine and targeted therapies.

The market for specialized chemical intermediates like 314279-60-2 has been steadily growing, driven by increasing demand from research institutions and pharmaceutical companies. Suppliers of fine chemicals have noted rising inquiries about this compound, particularly from organizations involved in high-throughput screening and combinatorial chemistry. The global market for such specialized intermediates is projected to expand significantly in coming years, reflecting broader trends in drug discovery and material innovation.

Quality control and analytical characterization are crucial aspects when working with 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid. Standard analytical techniques including HPLC analysis, NMR spectroscopy, and elemental analysis are typically employed to verify the compound's identity and purity. These quality assurance measures are particularly important for researchers requiring high-purity materials for sensitive applications in biological assays or material formulations.

From a safety and handling perspective, while 314279-60-2 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this or any chemical substance. Researchers frequently search for information about storage conditions and handling precautions for such specialized compounds, reflecting the growing emphasis on laboratory safety in chemical research environments.

The future research directions for 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid appear promising, with potential applications emerging in various fields. Current investigations are exploring its use in supramolecular chemistry applications, coordination complexes, and as a building block for functional materials. These developments align with broader scientific trends toward molecular engineering and smart material design, suggesting that interest in this compound will likely continue to grow in both academic and industrial research settings.

For researchers and procurement specialists seeking 2-{2-(2-Iodobenzoyl)hydrazinocarbonyl}benzoic acid, it's important to work with reputable suppliers who can provide comprehensive certificates of analysis and detailed technical specifications. The compound is typically available in research quantities, with customization options for specific purity grades or isotopic labeling when required for specialized applications. As with any specialized chemical, proper documentation and regulatory compliance should be verified prior to purchase and use.

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